Cas no 36941-61-4 (5-chloro-1-methyl-1H-Imidazole-2-carbonitrile)

• Product Name: 5-chloro-1-methyl-1H-Imidazole-2-carbonitrile
• CAS No: 36941-61-4
• MF: C₅H₄ClN₃
• MW: 141.558359146118
• CID: 1111606
• PubChem ID: 19877953
• Update Time: 2025-04-20

5-chloro-1-methyl-1H-Imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-Imidazole-2-carbonitrile
• 5-chloro-1-methylimidazole-2-carbonitrile
• AT15544
• SCHEMBL9638909
• 36941-61-4
• EN300-5130167

• Inchi： 1S/C5H4ClN3/c1-9-4(6)3-8-5(9)2-7/h3H,1H3
• InChI Key： JIMYOSLIZVTOTM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)N1C

Computed Properties

• Exact Mass: 141.0093748g/mol
• Monoisotopic Mass: 141.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų